Cyclohexanaminium 4-(1-(4-hydroxyphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)phenyl phosphate

Specification

• CAS No.: 14815-59-9
• Molecular Formula: C26H28NO7P
• Molecular Weight: 497.5 g/mol
• IUPAC Name: cyclohexanamine;[4-[1-(4-hydroxyphenyl)-3-oxo-2-benzofuran-1-yl]phenyl] dihydrogen phosphate
• Standard InChI: InChI=1S/C20H15O7P.C6H13N/c21-15-9-5-13(6-10-15)20(18-4-2-1-3-17(18)19(22)26-20)14-7-11-16(12-8-14)27-28(23,24)25;7-6-4-2-1-3-5-6/h1-12,21H,(H2,23,24,25);6H,1-5,7H2
• Standard InChI Key: STNSWFKTHDXJJO-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)N.C1CCC(CC1)N.C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)O)C4=CC=C(C=C4)OP(=O)(O)O
• Canonical SMILES: C1CCC(CC1)N.C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)O)C4=CC=C(C=C4)OP(=O)(O)O

Introduction

Cyclohexanaminium 4-(1-(4-hydroxyphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)phenyl phosphate is a complex organic compound with a specific chemical structure and properties. It is identified by the CAS number 14815-59-9 and has a molecular formula of C₃₂H₄₁N₂O₇P, with a molecular weight of approximately 596.27 to 596.65 g/mol, depending on the source.

Chemical Identifiers:

Identifier	Value
CAS Number	14815-59-9
Molecular Formula	C₃₂H₄₁N₂O₇P
Molecular Weight	596.27-596.65 g/mol
PubChem CID	45489981

Synthesis and Preparation

While specific synthesis methods for this compound are not widely detailed in available literature, its preparation likely involves the reaction of appropriate precursors, such as cyclohexanamine, 4-hydroxyphenyl derivatives, and phosphate esters, under controlled conditions to form the desired structure.

Potential Applications

Given its complex structure, Cyclohexanaminium 4-(1-(4-hydroxyphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)phenyl phosphate may have potential applications in various fields:

• Pharmaceuticals: The presence of a hydroxyphenyl group and a phosphate moiety suggests possible biological activity, which could be explored for therapeutic uses.

• Materials Science: The compound's unique structure might be useful in developing materials with specific optical or electrical properties.

Research Findings and Challenges

Research on this compound is limited, and detailed studies on its properties, synthesis, and applications are needed. Challenges include optimizing synthesis conditions to achieve high purity and yield, as well as investigating its stability and potential biological effects.